5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline
Overview
Description
5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline is a chemical compound with the molecular weight of 189.21 . It is a white to yellow solid at room temperature .
Molecular Structure Analysis
The IUPAC name of this compound is 5-methyl-7,8-dihydro [1,3]dioxolo [4,5-g]isoquinoline . The InChI code is 1S/C11H11NO2/c1-7-9-5-11-10 (13-6-14-11)4-8 (9)2-3-12-7/h4-5,12H,1-3,6H2 .Physical and Chemical Properties Analysis
This compound is a white to yellow solid at room temperature . It has a molecular weight of 189.21 . It should be stored in a refrigerator .Scientific Research Applications
Synthesis and Structural Analysis
Reactions with Barbituric Acid and Derivatives : 5-Methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline, as part of cotarnine derivatives, reacts with 1,3-dimethylbarbituric acid to form spiro derivatives. The structure of these derivatives has been confirmed through X-ray diffraction analysis, indicating a potential route for synthesizing novel compounds (Krasnov, Kartsev, & Khrustalev, 2002).
Practical Synthesis Approaches : Efficient synthesis methods have been developed for derivatives of this compound, highlighting the practicality of producing these compounds for further research and potential applications (Shirasaka, Takuma, Shimpuku, & Imaki, 1990).
Chemical and Biological Interactions
Isoquinoline Alkaloids Studies : Research into the isoquinoline alkaloids from the rhizoma of Coptis chinensis has identified compounds related to this compound. These findings are significant for understanding the diverse chemical nature and potential biological activities of these compounds (Qing, 2007).
Interactions with Indole Derivatives : A study exploring the reactions of indole and its derivatives with cotarnine, a related compound, sheds light on the chemical versatility and potential for creating diverse derivatives of this compound (Krasnov & Kartsev, 2002).
Drug Design and Pharmacology
Anti-Breast Cancer Drug Design : The compound EM015, derived from a related structure, was designed using in silico docking studies, demonstrating the potential of this compound derivatives in developing novel anti-cancer therapies (Aneja et al., 2006).
GABA(A) Receptor Inhibitor Development : Research into novel GABA(A) alpha 5 receptor inhibitors has led to the synthesis of related isoquinoline derivatives, highlighting the compound's relevance in developing therapeutics targeting specific receptors (Ling et al., 2015).
cGMP-Binding Phosphodiesterase Inhibition : An isoquinolone derivative related to this compound has been identified as a potent inhibitor of cGMP-binding cGMP-specific phosphodiesterase (PDE5), indicating a potential therapeutic application in cardiovascular and erectile dysfunction treatments (Kotera et al., 2000).
Safety and Hazards
Properties
IUPAC Name |
5-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO2/c1-7-9-5-11-10(13-6-14-11)4-8(9)2-3-12-7/h4-5H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLUYJLOJLQVWPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NCCC2=CC3=C(C=C12)OCO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30314006 | |
Record name | 5-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30314006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17104-27-7 | |
Record name | 17104-27-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=279545 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-methyl-7,8-dihydro-[1,3]dioxolo[4,5-g]isoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30314006 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.